Cas no 848678-61-5 (5-fluoro-1H-Indazole-4-carboxylic acid)

• Product Name: 5-fluoro-1H-Indazole-4-carboxylic acid
• CAS No: 848678-61-5
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 1118817
• PubChem ID: 69445053
• Update Time: 2025-06-13

5-fluoro-1H-Indazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1H-Indazole-4-carboxylic acid
• 848678-61-5
• AT32058
• SCHEMBL5446861
• 1H-Indazole-4-carboxylic acid, 5-fluoro-
• EN300-1440012
• DB-107624

• Inchi： 1S/C8H5FN2O2/c9-5-1-2-6-4(3-10-11-6)7(5)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： QORYJQHEAIVCOI-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=NN2)C=1C(=O)O

Computed Properties

• Exact Mass: 180.03350557g/mol
• Monoisotopic Mass: 180.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-fluoro-1H-Indazole-4-carboxylic acid

Research Briefing on 5-fluoro-1H-Indazole-4-carboxylic acid (CAS: 848678-61-5) and Its Applications in Chemical Biology and Pharmaceutical Research

5-fluoro-1H-Indazole-4-carboxylic acid (CAS: 848678-61-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a fluorine substitution at the 5-position of the indazole ring, serves as a versatile building block for the synthesis of various biologically active molecules. Recent studies have highlighted its potential as a key intermediate in the development of kinase inhibitors, particularly those targeting cancer-related pathways.

Structural analysis of 5-fluoro-1H-Indazole-4-carboxylic acid reveals its unique electronic properties conferred by the fluorine atom, which enhances both its metabolic stability and binding affinity to biological targets. The carboxylic acid moiety at the 4-position provides an excellent handle for further chemical modifications, making this compound particularly valuable in medicinal chemistry applications. Recent synthetic approaches have focused on optimizing the yield and purity of this intermediate, with several novel catalytic methods being reported in 2023-2024.

In the context of drug discovery, 5-fluoro-1H-Indazole-4-carboxylic acid has been utilized as a core scaffold in the design of selective inhibitors for protein kinases involved in tumor proliferation. A 2024 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into potent FGFR (fibroblast growth factor receptor) inhibitors, showing promising activity against multiple cancer cell lines while maintaining favorable pharmacokinetic properties. The fluorine substitution was found to significantly improve membrane permeability compared to non-fluorinated analogs.

Beyond oncology applications, recent research has explored the use of 848678-61-5 in developing anti-inflammatory agents. The indazole core structure has been shown to interact with various inflammatory mediators, and the fluorine substitution enhances this interaction while reducing off-target effects. A 2023 patent application disclosed novel derivatives of 5-fluoro-1H-Indazole-4-carboxylic acid that exhibit potent inhibition of COX-2 with reduced gastrointestinal toxicity compared to traditional NSAIDs.

The compound's potential in central nervous system (CNS) drug development has also gained attention. Researchers have reported that fluorinated indazole derivatives can cross the blood-brain barrier more effectively than their non-fluorinated counterparts. Several pharmaceutical companies have included 5-fluoro-1H-Indazole-4-carboxylic acid in their pipeline for neurodegenerative disease treatments, particularly for Parkinson's and Alzheimer's diseases, where modulation of specific neurotransmitter systems is required.

From a synthetic chemistry perspective, recent advancements have focused on greener production methods for 848678-61-5. A 2024 publication in Green Chemistry described a biocatalytic approach using engineered enzymes to produce 5-fluoro-1H-Indazole-4-carboxylic acid with higher enantioselectivity and reduced environmental impact compared to traditional chemical synthesis routes. This development is particularly significant given the increasing emphasis on sustainable pharmaceutical manufacturing.

Analytical characterization techniques for 5-fluoro-1H-Indazole-4-carboxylic acid have also seen improvements. Advanced NMR and mass spectrometry methods now allow for more precise determination of purity and structural confirmation, which is crucial for its application in drug development. Recent studies have established comprehensive spectral databases for this compound and its common derivatives, facilitating faster identification and quality control in research settings.

Looking forward, the versatility of 5-fluoro-1H-Indazole-4-carboxylic acid suggests it will continue to play an important role in medicinal chemistry. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) development, where its ability to form stable interactions with both target proteins and E3 ubiquitin ligases could be leveraged for targeted protein degradation therapies. The compound's unique combination of structural features makes it particularly suitable for this emerging therapeutic modality.